Cas no 1552545-34-2 (3-ethyl-1-(2-methylphenyl)pentan-1-amine)

• Product Name: 3-ethyl-1-(2-methylphenyl)pentan-1-amine
• CAS No: 1552545-34-2
• MF: C₁₄H₂₃N
• MW: 205.33912396431
• MDL: MFCD24331039
• CID: 5180881
• PubChem ID: 82920442
• Update Time: 2025-06-08

3-ethyl-1-(2-methylphenyl)pentan-1-amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, α-(2-ethylbutyl)-2-methyl-
• 3-ethyl-1-(2-methylphenyl)pentan-1-amine

• MDL： MFCD24331039
• Inchi： 1S/C14H23N/c1-4-12(5-2)10-14(15)13-9-7-6-8-11(13)3/h6-9,12,14H,4-5,10,15H2,1-3H3
• InChI Key： RSVYKSBLTPUULY-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1C)(N)CC(CC)CC

Additional information on 3-ethyl-1-(2-methylphenyl)pentan-1-amine

Professional Introduction to 3-ethyl-1-(2-methylphenyl)pentan-1-amine (CAS No. 1552545-34-2)

3-ethyl-1-(2-methylphenyl)pentan-1-amine, identified by the Chemical Abstracts Service registry number 1552545-34-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This amine derivative, featuring a pentan-1-amine backbone substituted with an ethyl group and a 2-methylphenyl (ortho-tolyl) moiety, has garnered attention due to its structural complexity and potential biological activity. The presence of both aromatic and aliphatic components in its molecular framework suggests a unique set of physicochemical properties that may be leveraged in drug design and development.

The compound's structural motif, comprising a tertiary amine functional group attached to a branched alkyl chain, is reminiscent of many bioactive molecules that exhibit interactions with biological targets such as enzymes and receptors. The 2-methylphenyl substituent at the C1 position introduces a rigid aromatic ring system that can modulate electronic distributions and steric interactions, while the ethyl group at the C3 position adds bulkiness to the molecule. Such structural features are often exploited to fine-tune binding affinities and selectivity profiles in drug candidates.

In recent years, there has been growing interest in the development of novel amine-based therapeutics due to their diverse biological activities. For instance, amine derivatives have been explored as potential scaffolds for central nervous system (CNS) drugs, where their ability to cross the blood-brain barrier is crucial. The lipophilicity of 3-ethyl-1-(2-methylphenyl)pentan-1-amine, influenced by its aliphatic and aromatic components, may contribute to its pharmacokinetic behavior, making it a candidate for oral administration or delivery systems designed to enhance bioavailability.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of more complex molecules. Functional groups such as the tertiary amine can serve as handles for further derivatization, allowing chemists to introduce additional moieties that may enhance target engagement or improve pharmacological properties. This versatility makes 3-ethyl-1-(2-methylphenyl)pentan-1-amine a valuable building block in medicinal chemistry campaigns aimed at discovering novel small-molecule drugs.

Recent advancements in computational chemistry have enabled more efficient screening and design of bioactive molecules. By leveraging molecular modeling techniques, researchers can predict the binding modes of 3-ethyl-1-(2-methylphenyl)pentan-1-amine with various biological targets, providing insights into its potential therapeutic applications. Such simulations have become indispensable tools in modern drug discovery pipelines, allowing for rapid optimization of lead compounds based on empirical data.

The synthesis of 3-ethyl-1-(2-methylphenyl)pentan-1-amine presents an interesting challenge due to its structural complexity. Traditional synthetic routes may involve multi-step processes requiring careful regioselective transformations to construct the desired carbon skeleton. However, recent innovations in synthetic methodologies have streamlined these procedures, making it feasible to produce this compound on scales suitable for preclinical studies. Advances in catalytic systems and green chemistry principles have also contributed to more sustainable synthetic strategies, reducing waste and improving yields.

In the context of preclinical research, 3-ethyl-1-(2-methylphenyl)pentan-1-amine has been investigated for its potential role as an intermediate in the development of drugs targeting neurological disorders. Its structural features suggest compatibility with receptors involved in modulating neurotransmitter release or signaling pathways implicated in conditions such as depression or anxiety. While comprehensive clinical data is still limited, preliminary studies indicate promising activities that warrant further exploration.

The compound's physicochemical properties also make it an attractive candidate for formulation development. Parameters such as solubility, melting point, and stability are critical factors that determine its suitability for different delivery systems. By optimizing these properties through structural modifications or co-formulation with excipients, researchers can enhance therapeutic efficacy while ensuring patient compliance.

As our understanding of biological systems continues to evolve, so does our approach to drug discovery. The integration of interdisciplinary approaches—combining expertise from organic chemistry, biochemistry, pharmacology, and computational science—has accelerated the pace at which novel therapeutics are developed. In this context, 3-ethyl-1-(2-methylphenyl)pentan-1-amine represents an exciting opportunity for researchers seeking to develop next-generation pharmaceuticals.

The future prospects for this compound are bright, with ongoing research aimed at elucidating its full therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in translating laboratory findings into clinical applications that benefit patients worldwide. As new discoveries emerge from both experimental and computational studies,3-ethyl-*¹(*²-methylphenyl*)pentan-*¹-amine* will continue to play a pivotal role in advancing our understanding of disease mechanisms and developing innovative treatments.